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An In-Depth Technical Guide to the Safety Profile of 2-Phenoxyethyl Propionate

Introduction

2-Phenoxyethyl propionate (CAS No. 23495-12-7) is an aryl alkyl alcohol simple acid ester
utilized primarily as a fragrance and flavoring ingredient.[1][2] Its presence in a variety of
consumer products necessitates a thorough understanding of its safety profile for professionals
in research, development, and manufacturing. This guide synthesizes the available
toxicological, handling, and environmental data from a senior application scientist's
perspective, focusing on the mechanistic underpinnings of its safety assessment and providing
field-proven protocols for its handling. The narrative emphasizes the causality behind
experimental conclusions, particularly where data from analogue substances are used in a
read-across approach to validate safety endpoints.

Physicochemical Properties: The Foundation of
Safety Assessment

The intrinsic physical and chemical properties of a substance are paramount as they dictate its
behavior both in biological systems and the environment. For 2-Phenoxyethyl propionate,

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1207134#bc-rfq
https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#2-phenoxyethyl-propionate-safety-data-sheet
https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#2-phenoxyethyl-propionate-safety-data-sheet
https://pubmed.ncbi.nlm.nih.gov/22414653/
https://pubchem.ncbi.nlm.nih.gov/compound/31954
https://www.benchchem.com/product/b1207134/docs?utm_src=pdf-body#2-phenoxyethyl-propionate-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

these characteristics predict its absorption, distribution, metabolism, and excretion (ADME)
profile, as well as its environmental persistence.

Key properties such as its moderate octanol-water partition coefficient (Log KOW) suggest a
limited potential for bioaccumulation.[3] Its low vapor pressure indicates that at room

temperature, high concentrations in the air are unlikely, which is a critical factor in assessing
inhalation risk.[3]
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Property

Value

Significance in
Source(s)
Safety Assessment

CAS Registry Number

23495-12-7

Unique chemical

[3]

identifier.

Molecular Formula

C11H1403

Defines the elemental

[3]

composition.

Molecular Weight

194.23 g/mol

Influences diffusion,
absorption, and
[3]

transport across

biological membranes.

Appearance

Colorless clear liquid

Basic physical state

[4]115]

identification.

Boiling Point

262.00 to 269.72 °C at
760 mmHg

Indicates volatility; low
volatility reduces
inhalation exposure [3][5]

risk under normal

conditions.

Flash Point

>93 °C (>200 °F)

Defines flammability
hazard; a high flash
[31[4]

point indicates low

flammability.

Specific Gravity

1.076 t0 1.084 @ 20
°C

Density relative to

[4115]

water.

Affects environmental

fate and transport, as

Water Solubility 283.6 mg/L well as the potential [3][6]
for absorption from
aqueous solutions.

Log KOW (o/w) 2.26210 2.6 Predicts partitioning [31[5]

between fatty
(octanol) and aqueous

phases; a key
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indicator for potential

bioaccumulation.

Low vapor pressure

correlates with lower
0.00414 to 0.011 _ o
Vapor Pressure concentrations in air [31[5]
mmHg @ 20-25 °C
and reduced

inhalation risk.

Toxicological Profile: A Mechanistic and Data-Driven
Approach

The toxicological evaluation of 2-Phenoxyethyl propionate relies on a combination of direct
studies, data from structurally similar "read-across" analogues, and established toxicological

thresholds. This weight-of-evidence approach is a scientifically robust method for filling data

gaps without unnecessary animal testing.

Genotoxicity and Mutagenicity

There is no evidence to suggest that 2-Phenoxyethyl propionate is genotoxic.[3] This
conclusion is supported by read-across data from the analogue phenethyl isobutyrate, which
has shown no genotoxic potential.[3] The chemical structure of 2-Phenoxyethyl propionate
lacks the structural alerts that are typically associated with DNA reactivity.
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Caption: Workflow for assessing the genotoxicity of 2-Phenoxyethyl propionate.
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Systemic Toxicity (Repeated Dose)

No specific repeated-dose toxicity studies are available for 2-Phenoxyethyl propionate.
However, a No Observed Adverse Effect Level (NOAEL) has been established through a read-
across dermal study on the analogue 2-phenoxyethyl isobutyrate.[3] Taking into account a
dermal absorption rate of 22.81%, the systemic NOAEL is determined to be 228.1 mg/kg/day.
[3] The Margin of Exposure (MOE) calculated from this NOAEL and the estimated human
exposure from use in fragrances is considered adequate, indicating a low risk for systemic
effects at current usage levels.[3]

Dermal Effects: Irritation, Sensitization, and
Phototoxicity

» Skin Sensitization: Based on limited direct data and read-across information from 2-
phenoxyethyl isobutyrate, 2-Phenoxyethyl propionate is not considered a skin sensitizer.[3]
Its chemical structure does not suggest it would react directly with skin proteins, a key step in
the induction of skin sensitization.[3]

» Phototoxicity and Photoallergenicity: The substance does not present a concern for
phototoxicity or photoallergenicity.[3] This is based on UV/Vis absorption spectra, which
show no significant absorbance in the 290-700 nm range, the spectrum of sunlight that
reaches the skin. The molar absorption coefficient is well below the benchmark that raises
concern for photo-induced adverse effects.[3]

Reproductive and Developmental Toxicity

There are no direct reproductive toxicity data for 2-Phenoxyethyl propionate.[3] In such
cases, the Threshold of Toxicological Concern (TTC) is a pragmatic and health-protective risk
assessment tool. The estimated total systemic exposure to the substance is well below the
established TTC for a Cramer Class Il material, indicating that reproductive effects are not a
concern at current use levels.[3]

Exposure Control and Safe Handling Protocols

Adherence to standardized laboratory and industrial hygiene practices is essential for
minimizing exposure and ensuring personnel safety.
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Engineering Controls and Personal Protective
Equipment (PPE)

The primary objective is to minimize dermal and inhalation exposure through a combination of
engineering controls and appropriate PPE.

Standard Laboratory Handling Protocol:

» Ventilation: All handling of open containers should occur in a well-ventilated area. Use of a
chemical fume hood is recommended for procedures that could generate aerosols or vapors.

[7]

o Eye Protection: Wear chemical safety goggles or glasses that conform to OSHA 29 CFR
1910.133 or European Standard EN166.[8][9]

e Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber). Change
gloves immediately if they become contaminated.

» Body Protection: Wear a standard laboratory coat.[7]

o Hygiene: Do not eat, drink, or smoke in the work area. Always wash hands thoroughly after
handling the chemical.[7]
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Caption: Standard workflow for safely handling 2-Phenoxyethyl propionate.
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First Aid Protocols

Immediate and appropriate first aid is critical in the event of accidental exposure. The following

measures are recommended:

Exposure Route

First Aid Procedure Source(s)

Inhalation

Move the exposed person to
fresh air at once. If breathing is
difficult or has stopped, provide
o i [71[10]
artificial respiration. Seek
medical attention if symptoms

persist.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin area with

plenty of soap and water for [10][11]
10-15 minutes. If irritation

persists, seek medical

attention.

Eye Contact

Immediately flush the eyes

with large amounts of water for

at least 15 minutes,

occasionally Ilf-tlng the upper (0][11]
and lower eyelids. Remove

contact lenses if present and

easy to do. Seek medical

attention.

Ingestion

Do NOT induce vomiting.
Clean the mouth with water.

. [71[12]
Call a poison control center or

physician for guidance.

Spill Management and Disposal
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In the event of a spill, the area should be ventilated.[7] Absorb the liquid spill with an inert
material (e.g., sand, vermiculite, or universal binder) and place it into a suitable, closed
container for disposal.[8] Dispose of the waste material at an authorized site in accordance with
local, state, and federal regulations. Avoid releasing the substance into the environment.[7]

Environmental Fate and Ecological Risk

Understanding the environmental impact is a key component of a complete safety profile.

» Persistence, Bioaccumulation, and Toxicity (PBT): 2-Phenoxyethyl propionate is not
considered to be Persistent, Bioaccumulative, and Toxic (PBT).[3] Its moderate Log KOW
and ready biodegradability suggest it will not persist in the environment or accumulate in the
food chain.[3][13]

o Aquatic Safety: A screening-level risk assessment, which compares the Predicted
Environmental Concentration (PEC) with the Predicted No Effect Concentration (PNEC),
found that the risk quotient is less than 1. This indicates that 2-Phenoxyethyl propionate
does not present a risk to the aquatic environment at its current volume of use.[3]

Conclusion

2-Phenoxyethyl propionate possesses a favorable safety profile for its intended applications
as a fragrance and flavoring ingredient. The toxicological assessment, supported by a
combination of direct data, read-across from structural analogues, and established safety
thresholds, indicates a low potential for systemic toxicity, genotoxicity, skin sensitization, and
reproductive effects at current exposure levels. Furthermore, the substance is not considered a
significant environmental hazard. Adherence to standard industrial hygiene and safe handling
protocols, including the use of appropriate engineering controls and personal protective
equipment, is sufficient to ensure a high level of safety for researchers and professionals
working with this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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